Benzmalecene
Benzmalecene
Brand Name:
Vulcanchem
CAS No.:
148-07-2
VCID:
VC0085585
InChI:
InChI=1S/C20H19Cl2NO3/c1-13(23-19(24)10-11-20(25)26)18(15-4-8-17(22)9-5-15)12-14-2-6-16(21)7-3-14/h2-11,13,18H,12H2,1H3,(H,23,24)(H,25,26)/b11-10-
SMILES:
CC(C(CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl)NC(=O)C=CC(=O)O
Molecular Formula:
C20H19Cl2NO3
Molecular Weight:
392.3 g/mol
Benzmalecene
CAS No.: 148-07-2
Main Products
VCID: VC0085585
Molecular Formula: C20H19Cl2NO3
Molecular Weight: 392.3 g/mol
| CAS No. | 148-07-2 |
|---|---|
| Product Name | Benzmalecene |
| Molecular Formula | C20H19Cl2NO3 |
| Molecular Weight | 392.3 g/mol |
| IUPAC Name | (Z)-4-[3,4-bis(4-chlorophenyl)butan-2-ylamino]-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C20H19Cl2NO3/c1-13(23-19(24)10-11-20(25)26)18(15-4-8-17(22)9-5-15)12-14-2-6-16(21)7-3-14/h2-11,13,18H,12H2,1H3,(H,23,24)(H,25,26)/b11-10- |
| Standard InChIKey | NKPCAAMLVDTZOB-KHPPLWFESA-N |
| Isomeric SMILES | CC(C(CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl)NC(=O)/C=C\C(=O)O |
| SMILES | CC(C(CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl)NC(=O)C=CC(=O)O |
| Canonical SMILES | CC(C(CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl)NC(=O)C=CC(=O)O |
| Synonyms | enzmalecene benzmalecene, monosodium salt benzmalecene, monosodium salt, (Z)-isome |
| PubChem Compound | 20838642 |
| Last Modified | Nov 11 2021 |
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